Cas no 63953-83-3 (Benzoic acid, 2,4-dimethoxy-6-pentyl-, methyl ester)

Benzoic acid, 2,4-dimethoxy-6-pentyl-, methyl ester structure
63953-83-3 structure
Product Name:Benzoic acid, 2,4-dimethoxy-6-pentyl-, methyl ester
CAS No:63953-83-3
MF:C15H22O4
MW:266.332785129547
CID:1663878
PubChem ID:71380672
Update Time:2025-04-21

Benzoic acid, 2,4-dimethoxy-6-pentyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,4-dimethoxy-6-pentyl-, methyl ester
    • methyl 2,4-dimethoxy-6-pentylbenzoate
    • 63953-83-3
    • DTXSID80803172
    • Inchi: 1S/C15H22O4/c1-5-6-7-8-11-9-12(17-2)10-13(18-3)14(11)15(16)19-4/h9-10H,5-8H2,1-4H3
    • InChI Key: KEUCQPSUPLMLOQ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=CC(=C1C(=O)OC)CCCCC)OC

Computed Properties

  • Exact Mass: 266.15186
  • Monoisotopic Mass: 266.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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